(E)-N-(4-bromophenyl)-3-(5-nitrothiophen-2-yl)acrylamide
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Description
(E)-N-(4-bromophenyl)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C13H9BrN2O3S and its molecular weight is 353.19. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Material Science Applications
(E)-N-(4-bromophenyl)-3-(5-nitrothiophen-2-yl)acrylamide derivatives have been explored for their polymerization capabilities and material science applications. For instance, studies on acrylamide derivatives have demonstrated their potential in creating new polymers for corrosion inhibition, showcasing their effectiveness as inhibitors in specific chemical environments. This research illustrates the derivative's role in improving material durability and efficacy in industrial applications, emphasizing its importance in corrosion science and engineering (Abu-Rayyan et al., 2022).
Biochemical Applications
Research on acrylamide derivatives has also extended into biochemical applications, particularly in the synthesis and characterization of molecules with potential therapeutic or biological activity. For example, studies on acrylamide-based compounds have explored their interactions with biological receptors and their cytotoxicity towards cancer cell lines. Such research contributes to the understanding of these compounds' biochemical properties and potential therapeutic applications, highlighting their relevance in medicinal chemistry and drug design (Tanış et al., 2019).
Applications in Analytical and Environmental Chemistry
Acrylamide derivatives have been utilized in analytical and environmental chemistry, focusing on their role as components in molecularly imprinted polymers (MIPs). These materials are designed for the selective recognition and quantification of specific substances, demonstrating the derivative's utility in developing advanced analytical tools. Such applications are crucial for environmental monitoring, food safety, and pharmaceutical analysis, where high specificity and sensitivity are required for the detection of contaminants or active compounds (Bakas et al., 2014).
Properties
IUPAC Name |
(E)-N-(4-bromophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2O3S/c14-9-1-3-10(4-2-9)15-12(17)7-5-11-6-8-13(20-11)16(18)19/h1-8H,(H,15,17)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRAONOVDCVNINC-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C=CC2=CC=C(S2)[N+](=O)[O-])Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1NC(=O)/C=C/C2=CC=C(S2)[N+](=O)[O-])Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.